Cas no 53531-11-6 (benzyl naphthalene-2-carboxylate)
53531-11-6 structure
Product Name:benzyl naphthalene-2-carboxylate
CAS No:53531-11-6
MF:C18H14O2
MW:262.302565097809
CID:1582807
PubChem ID:6452844
Update Time:2025-04-21
benzyl naphthalene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- benzyl naphthalene-2-carboxylate
- 2-Naphthalenecarboxylic acid, phenylmethyl ester
- 53531-11-6
- DTXSID90201746
- benzyl-2-naphthoate
- NNHOWTWENRJEMQ-UHFFFAOYSA-N
- SCHEMBL2706461
-
- Inchi: 1S/C18H14O2/c19-18(20-13-14-6-2-1-3-7-14)17-11-10-15-8-4-5-9-16(15)12-17/h1-12H,13H2
- InChI Key: NNHOWTWENRJEMQ-UHFFFAOYSA-N
- SMILES: O(C(C1=CC=C2C=CC=CC2=C1)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 262.09942
- Monoisotopic Mass: 262.09938
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 26.3
Experimental Properties
- Density: 1.18
- Boiling Point: 420.3°C at 760 mmHg
- Flash Point: 192°C
- Refractive Index: 1.643
- PSA: 26.3
benzyl naphthalene-2-carboxylate Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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